Cas no 1250086-52-2 (3-Benzoyl-5-fluoropyridine)

• Product Name: 3-Benzoyl-5-fluoropyridine
• CAS No: 1250086-52-2
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• MDL: MFCD14683844
• CID: 4782545
• Update Time: 2023-08-17

3-Benzoyl-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Benzoyl-5-fluoropyridine

• MDL： MFCD14683844
• Inchi： 1S/C12H8FNO/c13-11-6-10(7-14-8-11)12(15)9-4-2-1-3-5-9/h1-8H
• InChI Key： MXPRUTBECAEYEF-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: 2
• Topological Polar Surface Area: 30